Cas no 1427434-69-2 (7-methyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid)

• Product Name: 7-methyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid
• CAS No: 1427434-69-2
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 5711139
• PubChem ID: 130065021
• Update Time: 2023-11-24

7-methyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1104766
• 7-METHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE-5-CARBOXYLICACID
• 1427434-69-2
• 7-METHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE-5-CARBOXYLIC ACID
• 7-methyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid

• Inchi： 1S/C8H7N3O2/c1-5-2-6(8(12)13)11-7(3-5)9-4-10-11/h2-4H,1H3,(H,12,13)
• InChI Key： XDTWXZBWTFLPLB-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=CC2=NC=NN21)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.5Ų